molecular formula C3H6NP B14272953 N,N-Dimethyl-1-phosphanylidynemethanamine CAS No. 145029-88-5

N,N-Dimethyl-1-phosphanylidynemethanamine

Cat. No.: B14272953
CAS No.: 145029-88-5
M. Wt: 87.06 g/mol
InChI Key: SOGBPEZHRMLKRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-Dimethyl-1-phosphanylidynemethanamine is an organophosphorus compound with the molecular formula C3H6NP It is characterized by the presence of a phosphanylidene group attached to a methanamine structure, where the nitrogen atom is bonded to two methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N-Dimethyl-1-phosphanylidynemethanamine typically involves the reaction of dimethylamine with a suitable phosphorus-containing precursor. One common method is the reaction of dimethylamine with phosphorus trichloride (PCl3) in the presence of a base such as triethylamine. The reaction proceeds as follows:

PCl3+2(CH3  \text{PCl}_3 + 2 \text{(CH}_3\ PCl3​+2(CH3​ 

Properties

CAS No.

145029-88-5

Molecular Formula

C3H6NP

Molecular Weight

87.06 g/mol

IUPAC Name

N,N-dimethyl-1-phosphanylidynemethanamine

InChI

InChI=1S/C3H6NP/c1-4(2)3-5/h1-2H3

InChI Key

SOGBPEZHRMLKRF-UHFFFAOYSA-N

Canonical SMILES

CN(C)C#P

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.